Cas no 6531-13-1 (1-(4-nitrophenyl)ethanol)

• Product Name: 1-(4-nitrophenyl)ethanol
• CAS No: 6531-13-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00024762
• CID: 961742
• PubChem ID: 592376
• Update Time: 2025-11-01

1-(4-nitrophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenyl)ethanol
• (4-nitrophenyl)-ethanol
• 1-(4-nitrophenyl)ethan-1-ol
• 1-(4-nitrophenyl)-ethanol
• 4-(NO2)C6H4CH(OH)Me
• 4-nitrophenyl(methyl)carbinol
• p-nitrophenylethanol
• Methyl(p-nitrophenyl)carbinol
• p-Nitro-alpha-phenylethanol
• alpha-Methyl-p-nitrobenzyl alcohol
• (+)-1-(4-nitrophenyl)ethanol
• LS-07357
• AKOS016899319
• SY284660
• Z228586132
• MFCD00024762
• BENZENEMETHANOL, ALPHA-METHYL-4-NITRO-, (ALPHAS)-
• SCHEMBL298339
• (+/-)-1-(4-nitrophenyl)ethanol
• a-Methyl-4-nitrobenzenemethanol
• 4-nitro-phenylethanol
• EN300-44065
• MFCD14705971
• DTXSID20343805
• AKOS000125842
• DB-054796
• 6531-13-1
• alpha-methyl-4-nitrobenzenemethanol
• 1-(4-Nitrophenyl)ethanol #
• A800085
• Benzenemethanol, .alpha.-methyl-4-nitro-
• E85637
• CS-0099979
• 4-nitrophenylethanol
• ALBB-023402
• Benzenemethanol, alpha-methyl-4-nitro-
• (R)-(1-(4-nitrophenyl))ethanol
• 1-(4-nitrophenyl)ethanol

• MDL： MFCD00024762
• Inchi： 1S/C8H9NO3/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-6,10H,1H3
• InChI Key： CRJFHXYELTYDSG-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 30-32 ºC
• Solubility: Slightly soluble (4.2 g/l) (25 º C),
• PSA: 66.05000
• LogP: 2.17130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(4-nitrophenyl)ethanol

Introduction to 1-(4-nitrophenyl)ethanol (CAS No. 6531-13-1)

1-(4-nitrophenyl)ethanol, also known by its CAS number 6531-13-1, is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structure, which includes a nitro group attached to a phenyl ring and an ethanol moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable reagent in various applications, including the synthesis of pharmaceuticals, the development of analytical methods, and the study of enzyme kinetics.

The chemical structure of 1-(4-nitrophenyl)ethanol can be represented as C₉H₁₁NO₃. The presence of the nitro group (NO₂) confers strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This characteristic makes 1-(4-nitrophenyl)ethanol particularly useful in reactions where electron density plays a critical role, such as in electrophilic aromatic substitution reactions.

In recent years, 1-(4-nitrophenyl)ethanol has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a substrate for enzymes involved in drug metabolism. For instance, studies have shown that 1-(4-nitrophenyl)ethanol can be metabolized by cytochrome P450 enzymes, which are crucial for the biotransformation of many drugs. This property makes it a valuable tool for investigating the mechanisms of drug metabolism and identifying potential drug-drug interactions.

Beyond its role in enzymatic studies, 1-(4-nitrophenyl)ethanol has also been explored for its potential therapeutic applications. Research has indicated that derivatives of this compound may exhibit anti-inflammatory and anti-cancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 1-(4-nitrophenyl)ethanol demonstrated significant inhibition of pro-inflammatory cytokines, suggesting their potential use in treating inflammatory diseases.

In addition to its biological activities, 1-(4-nitrophenyl)ethanol is widely used as an intermediate in the synthesis of other valuable compounds. Its reactivity and functional group diversity make it an attractive starting material for a variety of chemical transformations. For instance, it can be used to synthesize more complex molecules with specific biological activities or to develop new materials with unique properties.

The physical properties of 1-(4-nitrophenyl)ethanol, such as its melting point (78-80°C), boiling point (250°C), and solubility in various solvents, are well-documented and contribute to its utility in laboratory settings. Its moderate solubility in water and good solubility in organic solvents make it suitable for use in both aqueous and organic reaction media.

Safety considerations are an important aspect when handling any chemical compound. While 1-(4-nitrophenyl)ethanol is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks.

In conclusion, 1-(4-nitrophenyl)ethanol (CAS No. 6531-13-1) is a multifaceted compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structure and properties make it an essential reagent for researchers working in these fields. Ongoing research continues to uncover new uses and potential therapeutic applications for this compound, further solidifying its importance in modern scientific endeavors.